![molecular formula C13H14N2O2 B080210 Ethyl 1-methyl-3-phenyl-1H-pyrazole-5-carboxylate CAS No. 10250-63-2](/img/structure/B80210.png)
Ethyl 1-methyl-3-phenyl-1H-pyrazole-5-carboxylate
Overview
Description
Ethyl 1-methyl-3-phenyl-1H-pyrazole-5-carboxylate, also known as EMPC, is an interesting and versatile compound that has been studied extensively for its use in scientific research applications. EMPC has a variety of properties that make it a useful and versatile compound for use in laboratory experiments.
Scientific Research Applications
Heterocyclic Compound Synthesis and Dye Chemistry
Pyrazoles, including structures similar to Ethyl 1-methyl-3-phenyl-1H-pyrazole-5-carboxylate, are valuable as building blocks in the synthesis of a wide range of heterocyclic compounds. Their unique reactivity allows for the generation of diverse cynomethylene dyes under mild conditions from various precursors, expanding the repertoire of synthetic organic chemistry and materials science (Gomaa & Ali, 2020).
Medicinal Chemistry
Pyrazole derivatives are recognized for their wide spectrum of biological activities. Research focuses on synthesizing methyl-substituted pyrazoles to explore their potential as medicinal scaffolds, demonstrating the importance of pyrazole derivatives in drug discovery and development (Sharma et al., 2021).
Anticancer Applications
The synthesis of pyrazoline derivatives, including pyrazole carboxylate types, has been extensively studied for their anticancer properties. Innovative synthetic strategies aim to develop new anticancer agents, highlighting the potential of pyrazole derivatives in contributing to cancer therapy (Tokala et al., 2022).
Environmental and Toxicological Studies
With the increasing industrial scale use of compounds like 1-ethyl-3-methylimidazolium acetate, a component similar to this compound, understanding their environmental impact and toxicity becomes crucial. Although initially perceived as relatively safe, comprehensive studies are required to fully assess their safety profile for widespread applications (Ostadjoo et al., 2018).
Synthetic Methodologies
Research into pyrazole derivatives also encompasses developing novel synthetic methodologies for creating these compounds efficiently. Techniques such as microwave-assisted synthesis have been explored to enhance the synthesis of pyrazole derivatives, demonstrating the ongoing innovation in the field of organic synthesis (Sheetal et al., 2018).
Safety and Hazards
Mechanism of Action
Mode of Action
Pyrazole derivatives are known to interact with their targets through various mechanisms, such as radical addition followed by intramolecular cyclization .
Biochemical Pathways
Pyrazole derivatives have been used as intermediates in the synthesis of various compounds, suggesting they may interact with multiple biochemical pathways .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific information on how these factors affect ethyl 1-methyl-3-phenyl-1h-pyrazole-5-carboxylate is currently unavailable .
properties
IUPAC Name |
ethyl 2-methyl-5-phenylpyrazole-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-3-17-13(16)12-9-11(14-15(12)2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDJQHVJXMXXKFO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN1C)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60400163 | |
Record name | Ethyl 1-methyl-3-phenyl-1H-pyrazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60400163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10250-63-2 | |
Record name | Ethyl 1-methyl-3-phenyl-1H-pyrazole-5-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10250-63-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-methyl-3-phenyl-1H-pyrazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60400163 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ETHYL 1-METHYL-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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